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Compound of Interest

Compound Name: Tiopinac

Cat. No.: B1683172

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of Tiopinac
stock solutions for research and developmental purposes. Adherence to these guidelines will
help ensure the stability and efficacy of the compound in experimental settings.

Chemical Properties of Tiopinac

Tiopinac is a non-steroidal anti-inflammatory drug (NSAID) with analgesic and anti-
inflammatory properties.[1] Understanding its chemical characteristics is crucial for the proper
preparation and storage of stock solutions.

Table 1: Chemical and Physical Properties of Tiopinac
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Property Value Source

Molecular Formula C16H1303S Vendor specific
Molecular Weight 285.34 g/mol Vendor specific
Exact Mass 284.0507 [1]

Appearance Solid General knowledge

Soluble in DMSO.[1]
. Recrystallization solvents
Solubility ) [1]
include ethanol, methanol, and

ethyl acetate.[1]

Preparation of Tiopinac Stock Solution

This protocol outlines the steps for preparing a concentrated stock solution of Tiopinac. The
recommended solvent is Dimethyl Sulfoxide (DMSO) due to its high solubilizing capacity for
this compound.

2.1. Materials

o Tiopinac powder

o Dimethyl Sulfoxide (DMSO), anhydrous

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Pipettes and sterile pipette tips

e \ortex mixer

e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

2.2. Experimental Protocol
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e Preparation: Don appropriate PPE. Ensure the work area, such as a chemical fume hood or
a designated clean bench, is clean.

» Weighing Tiopinac:

o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of Tiopinac powder into the tube.
» Solvent Addition:

o Calculate the required volume of DMSO to achieve the desired stock concentration. For
example, to prepare a 10 mM stock solution from 1 mg of Tiopinac (MW: 285.34 g/mol ):

= Moles of Tiopinac = 0.001 g / 285.34 g/mol = 3.505 x 10"-6 mol
» Volume of DMSO = 3.505 x 10"-6 mol / 0.010 mol/L = 3.505 x 10"-4 L = 350.5 pL

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

Tiopinac powder.
o Dissolution:
o Tightly cap the tube.

o Vortex the solution until the Tiopinac powder is completely dissolved. Gentle warming in a
water bath (not exceeding 40°C) may be used to aid dissolution if necessary, but observe
for any signs of degradation.

 Aliquoting and Labeling:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name (Tiopinac), concentration, solvent
(DMSO), date of preparation, and your initials.

2.3. Workflow Diagram for Tiopinac Stock Solution Preparation

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1683172?utm_src=pdf-body
https://www.benchchem.com/product/b1683172?utm_src=pdf-body
https://www.benchchem.com/product/b1683172?utm_src=pdf-body
https://www.benchchem.com/product/b1683172?utm_src=pdf-body
https://www.benchchem.com/product/b1683172?utm_src=pdf-body
https://www.benchchem.com/product/b1683172?utm_src=pdf-body
https://www.benchchem.com/product/b1683172?utm_src=pdf-body
https://www.benchchem.com/product/b1683172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Wear PPE

:

Prepare clean workspace

Prepiration

Tare sterile tube

:

Weigh Tiopinac powder

Weiihing

Calculate DMSO volume

,

Add DMSO to powder

i

Vortex until dissolved

Dissalution

Aliquot into single-use tubes

i

Label aliquots clearly

i

Store at recommended temperature

Storage

Diagram 1: Tiopinac Stock Solution Preparation Workflow

Click to download full resolution via product page

Diagram 1: Workflow for preparing Tiopinac stock solution.
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Storage of Tiopinac

Proper storage is critical to maintain the stability and activity of Tiopinac in both solid and
solution forms.

Table 2: Recommended Storage Conditions for Tiopinac

Short-Term Storage Long-Term Storage
Form Source
(Days to Weeks) (Months to Years)

Solid Dry, dark at 0 - 4°C -20°C

Not specified, but
) -20°C for up to one
general practice
In DMSO month. -80°C for up to
suggests 4°C for ]
) ] six months.
immediate use.

3.1. Storage Protocol

e Solid Form: Store the solid Tiopinac powder in a tightly sealed container, protected from
light, at -20°C for long-term storage. For short-term storage, 0-4°C is acceptable.

e Stock Solution:

o For long-term storage, store the DMSO stock solution aliquots at -80°C for up to six
months or at -20°C for up to one month.

o Avoid repeated freeze-thaw cycles. It is recommended to use a fresh aliquot for each
experiment.

o Before use, allow the frozen aliquot to thaw completely at room temperature.

Mechanism of Action: NSAID Signaling Pathway

As a non-steroidal anti-inflammatory drug (NSAID), Tiopinac is expected to exert its anti-
inflammatory effects primarily through the inhibition of cyclooxygenase (COX) enzymes, which
are key in the synthesis of prostaglandins.
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Diagram 2: Generalized NSAID Mechanism of Action
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Diagram 2: Generalized mechanism of action for NSAIDs like Tiopinac.

Disclaimer: This information is intended for research purposes only. Please consult the relevant
safety data sheets (SDS) and institutional guidelines before handling Tiopinac. The specific
details of experimental usage, including optimal concentrations, should be determined by the
researcher based on the specific experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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